Cas no 1189712-86-4 (2-Furfurylthiol Acetate-d2)

2-Furfurylthiol Acetate-d2 Properties

Names and Identifiers

• 2-Furfurylthiol Acetate-d2
• 2-FURFURYLTHIOACETATE-D2
• 2-Furfurylthiol Acetate-d2
• S-[dideuterio(furan-2-yl)methyl] ethanethioate
• DTXSID40724511
• S-[(Furan-2-yl)(~2~H_2_)methyl] ethanethioate
• 1189712-86-4
• 2-Furfurylthioacetate-d2
• +Expand

• InChIKey： LQOUTUIIYXYBQW-BFWBPSQCSA-N
• Inchi： InChI=1S/C7H8O2S/c1-6(8)10-5-7-3-2-4-9-7/h2-4H,5H2,1H3/i5D2
• SMILES： CC(=O)SCC1=CC=CO1

Computed Properties

• Exact Mass: 158.03700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 158.03705416g/mol
• Heavy Atom Count: 10
• Complexity: 125
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• LogP: 2.05930
• PSA: 55.51000